molecular formula C11H5Br4NO2 B1226441 Methanone, (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)- CAS No. 88217-19-0

Methanone, (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)-

Cat. No.: B1226441
CAS No.: 88217-19-0
M. Wt: 502.78 g/mol
InChI Key: LTKQHGHTROTART-UHFFFAOYSA-N
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Description

Methanone, (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)-, also known as Methanone, (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)-, is a useful research compound. Its molecular formula is C11H5Br4NO2 and its molecular weight is 502.78 g/mol. The purity is usually 95%.
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Properties

CAS No.

88217-19-0

Molecular Formula

C11H5Br4NO2

Molecular Weight

502.78 g/mol

IUPAC Name

(5-bromo-2-hydroxyphenyl)-(3,4,5-tribromo-1H-pyrrol-2-yl)methanone

InChI

InChI=1S/C11H5Br4NO2/c12-4-1-2-6(17)5(3-4)10(18)9-7(13)8(14)11(15)16-9/h1-3,16-17H

InChI Key

LTKQHGHTROTART-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1Br)C(=O)C2=C(C(=C(N2)Br)Br)Br)O

Canonical SMILES

C1=CC(=C(C=C1Br)C(=O)C2=C(C(=C(N2)Br)Br)Br)O

88217-19-0

Synonyms

pyrrolomycin F
pyrrolomycin F1
pyrrolomycin F2a
pyrrolomycin F2b
pyrrolomycin F3

Origin of Product

United States

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